N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C15H18N4O2S/c1-4-12-18-19-15(22-12)17-14(21)10-6-5-7-11(8-10)16-13(20)9(2)3/h5-9H,4H2,1-3H3,(H,16,20)(H,17,19,21)
• InChI Key: WQJKEHDVZWHTDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)NC(=O)C(C)C
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide, also known as EBIO, is a chemical compound that has been widely studied for its potential applications in scientific research. EBIO is a potassium channel activator that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been widely used in scientific research for its ability to activate potassium channels. Potassium channels are ion channels that allow potassium ions to flow out of cells, which can have a variety of physiological effects. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been shown to activate both inward-rectifying and outward-rectifying potassium channels, making it a useful tool for studying the role of potassium channels in cellular physiology.

Mechanism of Action

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide activates potassium channels by binding to a specific site on the channel protein. This binding causes a conformational change in the channel that allows potassium ions to flow through. The exact mechanism by which N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide induces this conformational change is not fully understood, but it is thought to involve interactions with specific amino acid residues on the channel protein.
Biochemical and Physiological Effects
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been shown to have a variety of biochemical and physiological effects. Some of these effects include:
- Vasodilation: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been shown to cause vasodilation in a variety of tissues, including the coronary and cerebral arteries. This effect is thought to be due to the activation of potassium channels in smooth muscle cells.
- Neuroprotection: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. This effect is thought to be due to the activation of potassium channels in neurons.
- Anti-inflammatory: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has been shown to have anti-inflammatory effects in animal models of inflammation. This effect is thought to be due to the activation of potassium channels in immune cells.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide has several advantages as a tool for scientific research. It is a potent and selective activator of potassium channels, which makes it useful for studying the role of potassium channels in cellular physiology. It is also relatively stable and easy to handle, which makes it a convenient tool for lab experiments.
However, there are also some limitations to using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide in lab experiments. One limitation is that it can be difficult to control the concentration of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide in solution, which can affect the reproducibility of experiments. Another limitation is that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide. Some possible areas of investigation include:
- Identification of the specific amino acid residues on potassium channels that interact with N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide.
- Development of more potent and selective potassium channel activators.
- Investigation of the role of potassium channels in disease states, such as hypertension and epilepsy.
- Investigation of the potential therapeutic applications of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide in neurological disorders and cardiovascular disease.
Conclusion
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide is a potassium channel activator that has been widely studied for its potential applications in scientific research. It has a variety of biochemical and physiological effects, including vasodilation, neuroprotection, and anti-inflammatory effects. While there are some limitations to using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide in lab experiments, it remains a useful tool for studying the role of potassium channels in cellular physiology. There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide, including the development of more potent and selective potassium channel activators and investigation of its potential therapeutic applications.

Synthesis Methods

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(isobutyrylamino)benzamide can be synthesized through a multi-step process that involves the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with isobutyryl chloride, followed by the reaction of the resulting intermediate with 3-aminobenzamide. The final product is obtained through purification by column chromatography.